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Introduction

Enterobactin is a high-affinity siderophore produced by many Gram-negative bacteria, such as
Escherichia coli, to scavenge ferric iron from the host environment.[1] The biosynthesis and
transport of enterobactin are critical for bacterial survival and pathogenesis, making the
enzymes involved in its metabolism attractive targets for novel antimicrobial strategies.[2] After
the ferric-enterobactin complex is transported into the bacterial cytoplasm, the enzyme
Enterobactin Esterase (Fes) catalyzes the hydrolysis of the cyclic trilactone backbone of
enterobactin to release the chelated iron.[2] Fes is capable of hydrolyzing both the iron-free
(apo) and iron-bound (ferric) forms of enterobactin.[2]

These application notes provide detailed protocols for an in vitro enzymatic hydrolysis assay of
apo-enterobactin using Fes. Two primary methods are described: a continuous
spectrophotometric assay and a more definitive liquid chromatography-mass spectrometry (LC-
MS) based assay.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the enterobactin uptake and hydrolysis pathway in E. coli and
the general experimental workflow for the in vitro hydrolysis assay.
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Caption: Enterobactin uptake and hydrolysis pathway in E. coli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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